Cas no 948846-57-9 (Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate)

• Product Name: Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate
• CAS No: 948846-57-9
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD23131243
• CID: 5088638
• Update Time: 2025-05-20

Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• SB14814
• benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate
• benzyl octahydropyrrolo[3,4-b]pyrrole-5-carboxylate
• Benzyl hexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• (3aR, 6aR)-Hexahydro-pyrrolo[3,4-b]pyrrole-5-carboxylic acid benzyl ester
• Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate

• MDL： MFCD23131243
• Inchi： 1S/C14H18N2O2/c17-14(18-10-11-4-2-1-3-5-11)16-8-12-6-7-15-13(12)9-16/h1-5,12-13,15H,6-10H2
• InChI Key： CDKWRBFWNNEVMU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C(C1)CCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate

Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate (CAS No. 948846-57-9)

The compound Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate (CAS No. 948846-57-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic structures, which are known for their unique chemical properties and structural stability. The CAS number 948846-57-9 uniquely identifies this compound in chemical databases worldwide, ensuring precise referencing in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate. Researchers have employed innovative methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, to optimize the production process. These techniques not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale applications.

The structural features of Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate make it a promising candidate in the field of materials science. Its rigid bicyclic framework provides excellent mechanical properties, which are advantageous in the development of advanced polymers and composites. For instance, studies have shown that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical strength.

In the pharmaceutical industry, Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate has garnered attention due to its potential as a drug delivery agent. Its unique structure allows for controlled drug release mechanisms, which are critical in targeted therapy applications. Recent research has focused on modifying the compound's surface properties to enhance biocompatibility and reduce immunogenicity.

The environmental impact of Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate has also been a topic of interest. Scientists have investigated its biodegradability under various conditions to ensure its sustainability in industrial use. Preliminary findings suggest that the compound exhibits moderate biodegradation rates under aerobic conditions, making it a viable option for eco-friendly applications.

Furthermore, the electronic properties of Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate have been explored for use in organic electronics. Its ability to act as an electron acceptor makes it a potential candidate for organic photovoltaic devices. Recent studies have demonstrated its efficiency in charge transport mechanisms under simulated solar conditions.

In conclusion, Benzyloctahydropyrrolo[3,4-b]pyrrole-5-carboxylate (CAS No. 948846-57-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as a key player in future technological advancements.